1-(4-Methylcyclohex-3-en-1-ylidene)propan-2-one

• CAS No.: 90213-54-0
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 1-(4-methylcyclohex-3-en-1-ylidene)propan-2-one
• InChI: InChI=1S/C10H14O/c1-8-3-5-10(6-4-8)7-9(2)11/h3,7H,4-6H2,1-2H3
• InChI Key: VZXHIAOJECBMRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(=CC(=O)C)CC1

Description

1-(4-Methylcyclohex-3-en-1-ylidene)propan-2-one is an organic compound with the molecular formula C10H14O It is characterized by a cyclohexene ring substituted with a methyl group and a propan-2-one moiety

Preparation Methods

The synthesis of 1-(4-Methylcyclohex-3-en-1-ylidene)propan-2-one can be achieved through several routes:

Oxidation of 1-methylcyclohex-1-ene: This method involves the oxidation of 1-methylcyclohex-1-ene using chromium trioxide in acetic acid.

Cyclization of 3-carbetoxy-6-chlorohept-5-en-2-one: This route involves the cyclization of 3-carbetoxy-6-chlorohept-5-en-2-one with sulfuric acid.

Acid Hydrolysis and Decarboxylation: The compound can also be prepared by acid hydrolysis and decarboxylation of the corresponding 4-carbetoxy derivative.

Chemical Reactions Analysis

1-(4-Methylcyclohex-3-en-1-ylidene)propan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common reagents used in these reactions include chromium trioxide for oxidation, hydrogen gas with a catalyst for reduction, and halogens or nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(4-Methylcyclohex-3-en-1-ylidene)propan-2-one has several applications in scientific research:

Organic Synthesis: It is used as an intermediate in the synthesis of various organic compounds.

Pharmaceuticals: The compound is explored for its potential use in drug development and medicinal chemistry.

Industrial Chemistry: It is used in the production of fragrances, flavors, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(4-Methylcyclohex-3-en-1-ylidene)propan-2-one involves its interaction with molecular targets and pathways. The compound can act as a precursor in various chemical reactions, facilitating the formation of desired products. Its effects are mediated through its functional groups, which participate in chemical transformations.

Comparison with Similar Compounds

1-(4-Methylcyclohex-3-en-1-ylidene)propan-2-one can be compared with similar compounds such as:

3-Methyl-2-cyclohexen-1-one: This compound has a similar cyclohexene ring structure but differs in the position of the methyl group and the presence of a ketone group.

4-Methyl-1-(propan-2-yl)cyclohex-3-en-1-ol: This compound has a similar cyclohexene ring but contains an alcohol group instead of a ketone.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical properties and reactivity.